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  4. 3-[3-[4-(3-Chlorophenyl)piperazin-1-yl]propyl]-7-methyl-1-phenyl-2-sulfanylidenepyrimido[4,5-d]pyrimidin-4-one
3-[3-[4-(3-Chlorophenyl)piperazin-1-yl]propyl]-7-methyl-1-phenyl-2-sulfanylidenepyrimido[4,5-d]pyrimidin-4-one 3-[3-[4-(3-Chlorophenyl)piperazin-1-yl]propyl]-7-methyl-1-phenyl-2-sulfanylidenepyrimido[4,5-d]pyrimidin-4-one
Brand Name: Vulcanchem
CAS No.: 142287-34-1
VCID: VC0116431
InChI: InChI=1S/C26H27ClN6OS/c1-19-28-18-23-24(29-19)33(21-8-3-2-4-9-21)26(35)32(25(23)34)12-6-11-30-13-15-31(16-14-30)22-10-5-7-20(27)17-22/h2-5,7-10,17-18H,6,11-16H2,1H3
SMILES: CC1=NC=C2C(=N1)N(C(=S)N(C2=O)CCCN3CCN(CC3)C4=CC(=CC=C4)Cl)C5=CC=CC=C5
Molecular Formula: C26H27ClN6OS
Molecular Weight: 507.1 g/mol

3-[3-[4-(3-Chlorophenyl)piperazin-1-yl]propyl]-7-methyl-1-phenyl-2-sulfanylidenepyrimido[4,5-d]pyrimidin-4-one

CAS No.: 142287-34-1

Main Products

VCID: VC0116431

Molecular Formula: C26H27ClN6OS

Molecular Weight: 507.1 g/mol

3-[3-[4-(3-Chlorophenyl)piperazin-1-yl]propyl]-7-methyl-1-phenyl-2-sulfanylidenepyrimido[4,5-d]pyrimidin-4-one - 142287-34-1

CAS No. 142287-34-1
Product Name 3-[3-[4-(3-Chlorophenyl)piperazin-1-yl]propyl]-7-methyl-1-phenyl-2-sulfanylidenepyrimido[4,5-d]pyrimidin-4-one
Molecular Formula C26H27ClN6OS
Molecular Weight 507.1 g/mol
IUPAC Name 3-[3-[4-(3-chlorophenyl)piperazin-1-yl]propyl]-7-methyl-1-phenyl-2-sulfanylidenepyrimido[4,5-d]pyrimidin-4-one
Standard InChI InChI=1S/C26H27ClN6OS/c1-19-28-18-23-24(29-19)33(21-8-3-2-4-9-21)26(35)32(25(23)34)12-6-11-30-13-15-31(16-14-30)22-10-5-7-20(27)17-22/h2-5,7-10,17-18H,6,11-16H2,1H3
Standard InChIKey OBBCRROUKFAFCR-UHFFFAOYSA-N
SMILES CC1=NC=C2C(=N1)N(C(=S)N(C2=O)CCCN3CCN(CC3)C4=CC(=CC=C4)Cl)C5=CC=CC=C5
Canonical SMILES CC1=NC=C2C(=N1)N(C(=S)N(C2=O)CCCN3CCN(CC3)C4=CC(=CC=C4)Cl)C5=CC=CC=C5
Synonyms 8-[3-[4-(3-chlorophenyl)piperazin-1-yl]propyl]-3-methyl-10-phenyl-9-su lfanylidene-2,4,8,10-tetrazabicyclo[4.4.0]deca-1,3,5-trien-7-one
PubChem Compound 3072355
Last Modified Nov 11 2021
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